Cas no 103039-93-6 (3-(1-Methylpiperidin-2-yl)propanoic acid)

• Product Name: 3-(1-Methylpiperidin-2-yl)propanoic acid
• CAS No: 103039-93-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1087017
• PubChem ID: 45791119
• Update Time: 2025-05-20

3-(1-Methylpiperidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methylpiperidin-2-yl)propanoic acid
• 3-(1-Methyl-2-piperidinyl)propanoic acid
• AKOS011498967
• SB42912
• SCHEMBL18688759
• 103039-93-6
• 1-Methyl-2-piperidinepropanoic acid
• starbld0017152
• DTXSID401294060
• EN300-176841
• G30077

• MDL： MFCD09055354
• Inchi： 1S/C9H17NO2/c1-10-7-3-2-4-8(10)5-6-9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： ZYWHDXBOSGFUFC-UHFFFAOYSA-N
• SMILES： OC(CCC1CCCCN1C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 3-(1-Methylpiperidin-2-yl)propanoic acid

Introduction to 3-(1-Methylpiperidin-2-yl)propanoic acid (CAS No. 103039-93-6)

3-(1-Methylpiperidin-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 103039-93-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine ring substituted with a methyl group at the 1-position and a propanoic acid moiety at the 3-position, has garnered attention due to its structural versatility and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The structure of 3-(1-Methylpiperidin-2-yl)propanoic acid incorporates a piperidine core, which is a common motif in many bioactive molecules. Piperidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, often leading to potent pharmacological effects. The presence of a methyl group at the 1-position enhances the lipophilicity of the molecule, improving its ability to cross biological membranes. Additionally, the propanoic acid side chain provides a site for further chemical modification, allowing for the introduction of additional functional groups that can fine-tune biological activity.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease-related proteins. 3-(1-Methylpiperidin-2-yl)propanoic acid has been explored as a potential lead compound in this context. Its piperidine scaffold is particularly relevant in the design of drugs targeting neurological disorders, where precise modulation of receptor activity is crucial. For instance, studies have suggested that piperidine derivatives may interact with neurotransmitter receptors, offering therapeutic benefits in conditions such as depression and epilepsy.

One of the most compelling aspects of 3-(1-Methylpiperidin-2-yl)propanoic acid is its synthetic accessibility. The compound can be readily synthesized through well-established organic reactions, making it an attractive candidate for further medicinal chemistry exploration. Researchers have utilized various synthetic strategies to modify this scaffold, including nucleophilic substitution reactions, alkylation, and acylation, to generate libraries of derivatives with tailored properties. These efforts have led to the identification of several promising analogs with enhanced potency and selectivity.

Recent advances in computational chemistry have further accelerated the discovery process for 3-(1-Methylpiperidin-2-yl)propanoic acid derivatives. Molecular modeling techniques allow researchers to predict the binding modes of these compounds to target proteins with high accuracy. This approach has been instrumental in optimizing lead structures by identifying key interactions and minimizing off-target effects. By leveraging these computational tools, scientists can design more effective drug candidates faster than traditional trial-and-error methods.

The pharmacological profile of 3-(1-Methylpiperidin-2-yl)propanoic acid has been extensively studied in vitro and in vivo. Initial investigations have revealed that this compound exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic applications in areas such as pain management and inflammation. Furthermore, preclinical studies have demonstrated its safety profile in animal models, paving the way for further development efforts.

Another exciting aspect of 3-(1-Methylpiperidin-2-yl)propanoic acid is its potential role in drug repurposing. Given its structural similarities to known bioactive molecules, this compound may offer new insights into existing therapeutic pathways. By exploring its interactions with various biological targets, researchers may uncover novel mechanisms of action or identify new indications for established drugs.

The development of novel pharmaceuticals is an iterative process that requires collaboration across multiple disciplines. 3-(1-Methylpiperidin-2-yl)propanoic acid serves as a prime example of how interdisciplinary research can drive innovation in drug discovery. By combining expertise in organic chemistry, biochemistry, pharmacology, and computational science, scientists can overcome challenges and accelerate the translation of laboratory findings into clinical applications.

In conclusion,3-(1-Methylpiperidin-2-yl)propanoic acid (CAS No. 103039-93-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structure, synthetic accessibility, and pharmacological properties make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new biological targets and innovative synthetic strategies,3-(1-Methylpiperidin-2-yl)propanoic acid will undoubtedly play a crucial role in shaping the future of drug discovery and development.